2-(3-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid
Overview
Description
The compound “2-(3-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid” is a complex organic molecule. It likely contains a thiazole ring (a type of heterocycle) and a carboxylic acid group . Fluorophenylamino compounds are often used in the synthesis of various pharmaceuticals .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds are often synthesized through various organic reactions, including amidation and reactions involving boronic esters .Scientific Research Applications
Synthesis and Antimicrobial Activity
A study conducted by Dengale et al. (2019) described the microwave-assisted synthesis of novel 1,3,4-thiadiazoles and 1,2,4-triazoles derived from 2-(3-fluorophenyl)-4-methylthiazole-5-carbohydrazide. These compounds were evaluated for their antibacterial and antifungal activities, highlighting the compound's potential as a basis for developing new antimicrobial agents Dengale et al., 2019.
Photophysical Properties and Application Prospects
Research by Safronov et al. (2020) focused on the synthesis and study of photophysical properties of 5-amino-2-aryl-1,2,3-triazol-4-carboxylic acids. These compounds exhibited bright blue fluorescence with excellent quantum yields, suggesting their potential use in sensors and biological research due to their sensitivity to structural changes and the microenvironment Safronov et al., 2020.
Thiazolecarboxylic Acid Derivatives
A study by Dovlatyan et al. (2004) explored the synthesis of N-substituted 2-amino-4-methylthiazole-5-carboxylic acid derivatives, indicating the versatility of thiazolecarboxylic acids in producing various pharmacologically relevant compounds Dovlatyan et al., 2004.
Antitumor Applications
Bradshaw et al. (2002) evaluated amino acid prodrugs of novel antitumor 2-(4-amino-3-methylphenyl)benzothiazoles, showcasing the potential of such compounds in cancer therapy. The research underscored the significance of structural modifications for enhancing drug properties, such as solubility and metabolic stability Bradshaw et al., 2002.
Biological Evaluation of Derivatives
Thakral et al. (2022) synthesized and evaluated 2-(halophenyl)benzoxazole-5-carboxylic acids for anti-inflammatory and cytotoxic activities. Their work demonstrates the chemical versatility of related structures and their potential in developing new therapeutic agents Thakral et al., 2022.
properties
IUPAC Name |
2-(3-fluoroanilino)-5-methyl-1,3-thiazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9FN2O2S/c1-6-9(10(15)16)14-11(17-6)13-8-4-2-3-7(12)5-8/h2-5H,1H3,(H,13,14)(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGWKVOUWHSQNQE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)NC2=CC(=CC=C2)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9FN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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